Cas no 1242339-97-4 (5-(4-METHANESULFONYLPHENYL)-PICOLINIC ACID)

• Product Name: 5-(4-METHANESULFONYLPHENYL)-PICOLINIC ACID
• CAS No: 1242339-97-4
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD16817616
• CID: 2854504
• Update Time: 2022-09-22

5-(4-METHANESULFONYLPHENYL)-PICOLINIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-[4-(methylsulfonyl)phenyl]-
• 5-(4-METHANESULFONYLPHENYL)-PICOLINIC ACID

• MDL： MFCD16817616
• Inchi： 1S/C13H11NO4S/c1-19(17,18)11-5-2-9(3-6-11)10-4-7-12(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： RPNCHWKAJVJATR-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(C2=CC=C(S(C)(=O)=O)C=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3